Cas no 1805257-48-0 (Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate)

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. The presence of a difluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate for drug development. The hydroxyl and ester functional groups provide versatile reactivity for further derivatization, enabling precise structural modifications. Its pyridine core contributes to strong binding interactions in target molecules, while the methyl substitution improves steric control. This compound is particularly useful in the design of enzyme inhibitors and bioactive agents due to its balanced lipophilicity and electronic properties. Suitable for controlled reactions, it offers high purity and consistent performance in synthetic workflows.
Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate structure
1805257-48-0 structure
Product Name:Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate
CAS No:1805257-48-0
MF:C10H11F2NO3
MW:231.196049928665
CID:4888245
Update Time:2025-05-26

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate
    • Inchi: 1S/C10H11F2NO3/c1-3-16-10(15)7-4-6(9(11)12)8(14)5(2)13-7/h4,9,14H,3H2,1-2H3
    • InChI Key: ZGLUZDLKLQUYSV-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)OCC)N=C(C)C=1O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 250
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.4

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029028760-250mg
Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate
1805257-48-0 95%
250mg
$1,019.20 2022-04-01
Alichem
A029028760-500mg
Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate
1805257-48-0 95%
500mg
$1,617.60 2022-04-01
Alichem
A029028760-1g
Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate
1805257-48-0 95%
1g
$2,952.90 2022-04-01

Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate (CAS No: 1805257-48-0) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate is characterized by a pyridine ring with several substituents, including a difluoromethyl group at position 4, a hydroxyl group at position 3, a methyl group at position 2, and an ethoxycarbonyl group at position 6. These substituents contribute to the compound's chemical reactivity, stability, and biological activity. Recent studies have highlighted the importance of such substituted pyridines in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The presence of multiple functional groups allows for various chemical transformations, making it a valuable building block in organic synthesis. For instance, the hydroxyl group can undergo oxidation to form a ketone or reduction to yield an alcohol derivative, while the ethoxycarbonyl group can be converted into other carboxylic acid derivatives through hydrolysis or transesterification reactions.

Recent research has also focused on the pharmacokinetic properties of Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate. Studies have shown that this compound exhibits favorable absorption and distribution profiles in preclinical models, suggesting its potential as an orally active drug candidate. Additionally, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal phase I metabolism, which could be advantageous for maintaining therapeutic efficacy over extended periods.

The biological activity of this compound has been explored in various assays, including anti-inflammatory and antioxidant tests. In vitro experiments have demonstrated that Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate possesses potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization reactions. The synthesis typically begins with the preparation of the pyridine ring followed by the introduction of substituents at specific positions through carefully designed reaction sequences. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving scalability.

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate has also been investigated for its role in materials science applications. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor development. For example, studies have shown that this compound can act as a chelating agent for transition metals like copper and zinc, potentially finding use in homogeneous catalysis or metalloenzyme mimics.

In conclusion, Ethyl 4-(difluoromethyl)-3-hydroxy-2-methylpyridine-6-carboxylate (CAS No: 1805257-48-0) is a versatile organic compound with significant potential across multiple scientific domains. Its unique structure enables diverse chemical transformations and biological activities, making it an invaluable tool in drug discovery and materials science research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both academic research and industrial applications.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent